Cas no 1807270-22-9 (Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate
• CAS No: 1807270-22-9
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 4958787
• Update Time: 2025-05-27

Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate

• Inchi： 1S/C10H7ClF4O2/c1-2-17-9(16)5-3-6(11)8(7(12)4-5)10(13,14)15/h3-4H,2H2,1H3
• InChI Key： FTNQWQLYZKQVQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=C(C=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate

Research Brief on Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate (CAS: 1807270-22-9)

Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate (CAS: 1807270-22-9) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and halogen substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its role in enhancing pharmacokinetic properties and binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and reactivity of Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate, highlighting its efficiency as a building block for constructing complex heterocyclic scaffolds. The study demonstrated that the electron-withdrawing effects of the trifluoromethyl group significantly influence the compound's reactivity, enabling selective functionalization under mild conditions. This finding underscores its potential for streamlined synthesis of drug candidates with improved metabolic stability.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters (2024), examined the compound's application in the design of kinase inhibitors. The researchers utilized Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate as a key intermediate to develop a series of pyridine-based inhibitors targeting aberrant kinase activity in cancer cells. The resulting analogs exhibited nanomolar potency against specific kinase isoforms, with the trifluoromethyl moiety contributing to enhanced lipophilicity and cell membrane permeability. These results suggest promising avenues for oncology drug development.

Beyond its synthetic utility, recent computational studies have leveraged molecular docking and density functional theory (DFT) calculations to predict the binding modes of derivatives derived from Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate. A 2024 preprint on ChemRxiv revealed that the compound's halogen and fluorinated groups participate in critical hydrophobic interactions with protein targets, such as G-protein-coupled receptors (GPCRs). This computational insight aligns with experimental data, reinforcing the compound's relevance in structure-based drug design.

Despite these advancements, challenges remain in optimizing the scalability of its synthesis and minimizing potential off-target effects in biological systems. A 2023 review in Organic Process Research & Development emphasized the need for greener catalytic methods to produce Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate at industrial scales, citing environmental concerns associated with traditional halogenation protocols. Future research directions may focus on biocatalytic approaches or flow chemistry to address these limitations.

In conclusion, Ethyl 3-chloro-5-fluoro-4-(trifluoromethyl)benzoate (CAS: 1807270-22-9) represents a multifaceted tool in modern medicinal chemistry, bridging synthetic innovation and therapeutic discovery. Its applications span fragment-based drug design, prodrug development, and agrochemical research, making it a compound of enduring interest. Continued interdisciplinary collaboration will be essential to unlock its full potential while addressing sustainability and safety considerations.